Cas no 60218-13-5 (3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide)

• Product Name: 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide
• CAS No: 60218-13-5
• MF: C₂₃H₂₀O₁₀
• MW: 456.398907661438
• CID: 951415
• PubChem ID: 71750357
• Update Time: 2025-10-29

3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide
• LogP
• 3-Methylflavone-8-ca
• 3-Methylflavone-8-carboxylic Acid Acyl--D-glucuronide
• 3-METHYLFLAVONE-8-CARBOXYLIC ACID ACYL-ß-D-GLUCURONIDE
• 3-Methylflavone-8-carboxylic acid glucuronide (MFCA glucuronide)
• (3S,4S,5S,6S)-3,4,5-trihydroxy-6-(3-methyl-4-oxo-2-phenylchromene-8-carbonyl)oxyoxane-2-carboxylic acid
• 60218-13-5

• Inchi： 1S/C23H20O10/c1-10-14(24)12-8-5-9-13(19(12)31-18(10)11-6-3-2-4-7-11)22(30)33-23-17(27)15(25)16(26)20(32-23)21(28)29/h2-9,15-17,20,23,25-27H,1H3,(H,28,29)/t15-,16-,17+,20-,23-/m0/s1
• InChI Key： QTFLEEJQZRBOAR-ZFMFMYKPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC=C2C(C(C)=C(C3C=CC=CC=3)OC=12)=O)=O

Computed Properties

• Exact Mass: 456.1056
• Monoisotopic Mass: 456.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 159.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide

Exploring 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide (CAS No. 60218-13-5): Properties, Applications, and Research Insights

3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide (CAS No. 60218-13-5) is a specialized flavonoid derivative gaining attention in pharmaceutical and biochemical research. This compound, a glucuronide conjugate of 3-methylflavone-8-carboxylic acid, plays a significant role in drug metabolism studies and natural product research. Its unique structure combines the bioactive flavonoid backbone with a glucuronide moiety, enhancing its solubility and metabolic stability.

The growing interest in flavonoid glucuronides like 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide stems from their potential therapeutic applications. Researchers are particularly focused on how these compounds influence enzyme interactions and cellular signaling pathways. Recent studies suggest that such flavonoid metabolites may contribute to antioxidant and anti-inflammatory effects, making them valuable subjects for nutraceutical and pharmaceutical development.

From a chemical perspective, 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide demonstrates interesting properties. The glucuronidation at the 8-position of the flavone skeleton significantly alters its physicochemical characteristics compared to its parent compound. This modification typically increases water solubility while maintaining the biological activity of the flavonoid core, a crucial factor for drug design and formulation.

In analytical chemistry, 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide serves as an important reference standard for metabolite identification in pharmacokinetic studies. Scientists utilize advanced techniques like LC-MS/MS and NMR spectroscopy to detect and quantify this compound in biological matrices. The accurate characterization of such phase II metabolites is essential for understanding drug metabolism and disposition.

The synthesis of 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide involves sophisticated organic chemistry techniques. Researchers employ enzymatic glucuronidation methods or chemical conjugation strategies to produce this compound. The purity and structural integrity of the final product are critical for its application in research, requiring rigorous quality control measures including HPLC analysis and mass spectrometry verification.

Current research trends highlight the importance of flavonoid conjugates in personalized medicine approaches. The metabolic fate of dietary flavonoids and their potential health benefits represent a hot topic in nutritional science. 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide serves as a model compound for investigating how structural modifications affect bioavailability and biological activity of flavonoid derivatives.

In the pharmaceutical industry, compounds like 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide are valuable tools for drug discovery programs. They help researchers understand metabolic pathways and design more effective prodrugs. The glucuronide moiety in particular offers insights into improving drug delivery systems and enhancing therapeutic efficacy through targeted metabolism.

The stability profile of 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide makes it suitable for various research applications. Proper storage conditions typically involve protection from light and moisture at controlled temperatures. These handling requirements ensure the compound maintains its integrity for use in biological assays and structural studies over extended periods.

Emerging technologies in analytical chemistry and molecular biology continue to reveal new applications for 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide. Its role in studying enzyme kinetics and molecular interactions provides fundamental insights that may lead to breakthroughs in drug development and nutritional science. The compound's versatility ensures its continued relevance in cutting-edge research.

For researchers working with 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide, proper safety protocols are essential. While not classified as hazardous, standard laboratory precautions should be followed when handling this compound. Material Safety Data Sheets (MSDS) provide detailed information about appropriate handling procedures and personal protective equipment requirements.

The commercial availability of 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide (CAS No. 60218-13-5) from specialized chemical suppliers has facilitated research across multiple disciplines. Its pricing and purity specifications vary depending on the intended application, with research-grade material typically available in milligram to gram quantities for experimental use.

Future research directions for 3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide may explore its potential in targeted therapy development and precision medicine applications. The compound's unique characteristics position it as a valuable tool for advancing our understanding of flavonoid metabolism and its implications for human health and disease prevention.